Cas no 1695868-49-5 (3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 1695868-49-5
• MF: C₉H₁₀BrN₃S
• MW: 272.164799213409
• CID: 5739970
• PubChem ID: 107962627
• Update Time: 2025-06-09

3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• 1695868-49-5
• EN300-1149207
• 1H-Pyrazol-5-amine, 3-(5-bromo-3-thienyl)-1,4-dimethyl-
• 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine

• Inchi： 1S/C9H10BrN3S/c1-5-8(12-13(2)9(5)11)6-3-7(10)14-4-6/h3-4H,11H2,1-2H3
• InChI Key： SNQUIABGDTYNRX-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C)C(C2C=C(Br)SC=2)=N1

Computed Properties

• Exact Mass: 270.97788g/mol
• Monoisotopic Mass: 270.97788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 351.9±42.0 °C(Predicted)
• pka: 3.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine

Research Briefing on 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS: 1695868-49-5)

3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS: 1695868-49-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromothiophene and pyrazole moieties, make it a promising candidate for further investigation in various disease models.

Recent studies have highlighted the role of 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The bromothiophene group in this compound provides a versatile handle for further functionalization, enabling the development of targeted inhibitors with enhanced selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine in inhibiting aberrant kinase activity in cancer cell lines. The study employed a combination of computational modeling and in vitro assays to identify optimal structural modifications that improve binding affinity and reduce off-target effects. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

Another area of interest is the compound's application in antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Beyond its therapeutic potential, 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine has also been explored as a tool compound in chemical biology. Its fluorescent properties, derived from the bromothiophene moiety, enable its use in imaging studies to track cellular processes in real time. This dual functionality—therapeutic and diagnostic—positions the compound as a valuable asset in the development of theranostic agents.

In conclusion, 3-(5-Bromothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS: 1695868-49-5) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential in diverse applications, from targeted kinase inhibition to antimicrobial therapy. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to facilitate its transition into clinical development.